Cas no 62177-37-1 (4-Isothiazolecarboxylic acid,5-[[3-(diethylamino)-1-oxopropyl]amino]-3-methyl-)

4-Isothiazolecarboxylic acid,5-[[3-(diethylamino)-1-oxopropyl]amino]-3-methyl- structure
62177-37-1 structure
Product Name:4-Isothiazolecarboxylic acid,5-[[3-(diethylamino)-1-oxopropyl]amino]-3-methyl-
CAS No:62177-37-1
MF:C12H19N3O3S
MW:285.36256146431
CID:455378
Update Time:2024-01-30

4-Isothiazolecarboxylic acid,5-[[3-(diethylamino)-1-oxopropyl]amino]-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Isothiazolecarboxylic acid,5-[[3-(diethylamino)-1-oxopropyl]amino]-3-methyl-
    • 4-Isothiazolecarboxylic acid, 5-[[3-(diethylamino)-1-oxopropyl]amino]-3-methyl-
    • Inchi: 1S/C12H19N3O3S/c1-4-15(5-2)7-6-9(16)13-11-10(12(17)18)8(3)14-19-11/h4-7H2,1-3H3,(H,13,16)(H,17,18)
    • InChI Key: PEBRANPGFATLQQ-UHFFFAOYSA-N
    • SMILES: S1C(NC(=O)CCN(CC)CC)=C(C(O)=O)C(C)=N1

Computed Properties

  • Exact Mass: 285.11487

Experimental Properties

  • Density: 1.275±0.06 g/cm3(Predicted)
  • Melting Point: 195-197 °C(Solv: acetone (67-64-1))
  • Boiling Point: 389.7±42.0 °C(Predicted)
  • PSA: 82.53
  • pka: 0.90±0.10(Predicted)
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